2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride

• IUPAC Name: 2-[(dimethylamino)methyl]-3H-quinazolin-4-one;hydrochloride
• InChI: InChI=1S/C11H13N3O.ClH/c1-14(2)7-10-12-9-6-4-3-5-8(9)11(15)13-10;/h3-6H,7H2,1-2H3,(H,12,13,15);1H
• InChI Key: UWRYAVXVLSNLDP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NC2=CC=CC=C2C(=O)N1.Cl
• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol

Description

2-[(Dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride (2DMDQH) is an organic compound that has been studied for its potential applications in various fields, including drug synthesis, agricultural chemistry, and medicinal chemistry. It is a versatile compound that can be used to synthesize various compounds and has been shown to have a wide range of applications in various fields.

Scientific Research Applications

2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride has been studied for its potential applications in various fields, including drug synthesis, agricultural chemistry, and medicinal chemistry. In drug synthesis, 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride has been used to synthesize a variety of compounds, including anti-cancer drugs, antifungal agents, and antiviral drugs. It has also been used to synthesize a variety of compounds for agricultural applications, including herbicides, insecticides, and fungicides. In medicinal chemistry, 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride has been used to synthesize a variety of compounds, including anti-inflammatory agents and antibiotics.

Mechanism of Action

The mechanism of action of 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride is not fully understood, but it is believed to involve the formation of a reactive intermediate that can react with other molecules. This intermediate can then be used to form a variety of compounds, including drugs and agrochemicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride have not been extensively studied, but it is believed to have a variety of effects on the body. It is believed to have anti-inflammatory and anti-cancer properties, as well as anti-fungal and anti-viral properties. It is also believed to have an effect on the immune system, as it has been shown to stimulate the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used to synthesize a variety of compounds, including drugs and agrochemicals. It is also relatively stable, making it suitable for use in long-term experiments. However, it is also relatively expensive and can be difficult to obtain in large quantities. Additionally, it is toxic and should be handled with care.

Future Directions

The potential applications of 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride are numerous and there are a number of future directions that could be explored. These include further research into its mechanism of action, its effects on the immune system, and its potential uses in drug synthesis and agricultural chemistry. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs and agrochemicals. Finally, further research into its advantages and limitations for lab experiments could lead to improved methods for synthesizing and using 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride.

Synthesis Methods

2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride can be synthesized through a number of methods. The most common method involves the reaction of 2-chloro-3,4-dihydroquinazolin-4-one with dimethylamine in the presence of a base, such as potassium carbonate. The reaction is carried out at room temperature and yields 2-[(dimethylamino)methyl]-3,4-dihydroquinazolin-4-one hydrochloride as a white crystalline solid. Other methods of synthesis include the reaction of 2-chloro-3,4-dihydroquinazolin-4-one with dimethylsulfate in the presence of a base and the reaction of 2-chloro-3,4-dihydroquinazolin-4-one with dimethylformamide in the presence of a base.